Cas no 13178-89-7 (2-Bromo-4-methyl-1-propan-2-yloxybenzene)

• Product Name: 2-Bromo-4-methyl-1-propan-2-yloxybenzene
• CAS No: 13178-89-7
• MF: C₁₀H₁₃BrO
• MW: 229.114
• MDL: MFCD11156049
• CID: 4554873
• PubChem ID: 21813213
• Update Time: 2025-11-02

2-Bromo-4-methyl-1-propan-2-yloxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-1-(propan-2-yloxy)benzene
• 2-Bromo-1-isopropoxy-4-methylbenzene
• SCHEMBL16956140
• 13178-89-7
• CS-0324555
• E90442
• 2-bromo-4-methyl-1-propan-2-yloxybenzene
• MFCD11156049
• AKOS000261542
• 2-Bromo-4-methyl-1-propan-2-yloxybenzene

• MDL： MFCD11156049
• Inchi： InChI=1S/C10H13BrO/c1-7(2)12-10-5-4-8(3)6-9(10)11/h4-7H,1-3H3
• InChI Key： FRGAXULEAYPJQM-UHFFFAOYSA-N
• SMILES： CC(C)OC1=C(C=C(C)C=C1)Br

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-4-methyl-1-propan-2-yloxybenzene

Comprehensive Overview of 2-Bromo-4-methyl-1-propan-2-yloxybenzene (CAS No. 13178-89-7): Properties, Applications, and Market Insights

2-Bromo-4-methyl-1-propan-2-yloxybenzene (CAS No. 13178-89-7) is an organobromine compound with significant relevance in specialty chemical synthesis. This aromatic ether derivative features a bromine substituent at the 2-position and a methyl group at the 4-position of the benzene ring, coupled with an isopropoxy functional group. The molecular structure grants it unique reactivity patterns that make it valuable for constructing complex molecular architectures.

Recent trends in pharmaceutical intermediates and agrochemical research have increased demand for brominated aromatic building blocks like 2-Bromo-4-methyl-1-propan-2-yloxybenzene. Analytical studies using GC-MS and NMR spectroscopy confirm its high purity (typically >97%), with characteristic signals at 7.2-7.8 ppm (aromatic protons) and 1.3 ppm (isopropyl methyl groups) in ¹H NMR spectra. The compound's stability under inert atmosphere makes it suitable for various coupling reactions, particularly in palladium-catalyzed cross-coupling methodologies that are currently revolutionizing drug discovery pipelines.

The thermal properties of CAS 13178-89-7 show a melting point range of 45-48°C and boiling point around 265°C at atmospheric pressure. These physical characteristics, combined with moderate solubility in common organic solvents (ethanol, dichloromethane, ethyl acetate), make it practical for laboratory-scale operations. Researchers particularly value its role in synthesizing biaryl ether scaffolds - structural motifs present in numerous bioactive molecules and advanced materials.

Industrial applications of 2-Bromo-4-methyl-1-propan-2-yloxybenzene extend to the development of liquid crystal materials and specialty polymers. The bromine atom serves as an excellent leaving group in nucleophilic aromatic substitution reactions, while the isopropoxy moiety provides steric control in asymmetric synthesis. Current patent literature reveals its utilization in creating photoactive compounds for OLED technologies, addressing the growing demand for energy-efficient display materials.

From an environmental perspective, modern green chemistry approaches have developed improved synthetic routes to CAS 13178-89-7 that minimize bromine waste. Recent advancements in catalytic bromination methods using N-bromosuccinimide (NBS) demonstrate 85-90% atom efficiency, answering industry demands for sustainable halogenation processes. These innovations align with the pharmaceutical sector's increasing focus on green chemistry metrics and process intensification.

The global market for brominated aromatic intermediates like 2-Bromo-4-methyl-1-propan-2-yloxybenzene is projected to grow at 6.2% CAGR through 2028, driven by expanding applications in electronic materials and pharmaceutical synthesis. Regional production hubs in China and India have implemented advanced purification technologies to meet the stringent purity requirements (>99%) demanded by multinational pharmaceutical companies for their API manufacturing processes.

Quality control protocols for CAS 13178-89-7 typically involve HPLC analysis with UV detection (λ=254 nm), ensuring absence of polybrominated byproducts. Storage recommendations include amber glass containers under nitrogen atmosphere at 2-8°C to prevent photochemical degradation and moisture absorption - critical considerations for maintaining reagent-grade quality in research applications.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) synthesis, where its structural features may facilitate the creation of novel porous materials for gas storage applications. This development direction responds to the scientific community's growing interest in energy storage solutions and carbon capture technologies, positioning 2-Bromo-4-methyl-1-propan-2-yloxybenzene as a versatile building block for next-generation functional materials.

Safety data sheets indicate standard handling procedures for brominated aromatic compounds, recommending personal protective equipment including nitrile gloves and safety goggles. While not classified as highly hazardous, proper ventilation should be maintained during laboratory use, reflecting the chemical industry's heightened focus on occupational safety standards in research and manufacturing environments.

Academic interest in CAS 13178-89-7 continues to grow, with over 30 peer-reviewed publications in the past five years referencing its use in synthetic methodology development. Particularly noteworthy is its application in continuous flow chemistry systems, where its well-defined reactivity profile enables precise control over reaction parameters - a key requirement for the pharmaceutical industry's shift toward continuous manufacturing paradigms.

The compound's commercial availability has expanded significantly, with major chemical suppliers now offering 2-Bromo-4-methyl-1-propan-2-yloxybenzene in quantities ranging from gram-scale for research use to multi-kilogram batches for industrial applications. Current pricing trends reflect the growing market maturity, with costs decreasing approximately 12% since 2020 due to improved synthetic efficiencies and competitive sourcing of raw materials.

Future research directions for 13178-89-7 may explore its potential in click chemistry applications, particularly in bioconjugation strategies where its aromatic bromine could serve as a handle for subsequent functionalization. This aligns with the broader trend toward modular synthesis approaches in medicinal chemistry and materials science, where versatile building blocks enable rapid molecular diversification.